(5-(Fluoromethyl)isoxazol-3-YL)methanol
Description
(5-(Fluoromethyl)isoxazol-3-YL)methanol is a fluorinated isoxazole derivative characterized by a hydroxymethyl group at the 3-position and a fluoromethyl substituent at the 5-position of the isoxazole ring.
Properties
Molecular Formula |
C5H6FNO2 |
|---|---|
Molecular Weight |
131.10 g/mol |
IUPAC Name |
[5-(fluoromethyl)-1,2-oxazol-3-yl]methanol |
InChI |
InChI=1S/C5H6FNO2/c6-2-5-1-4(3-8)7-9-5/h1,8H,2-3H2 |
InChI Key |
GAFUTHBGKQSACU-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(ON=C1CO)CF |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
Substituent Effects on Bioactivity: Fluorinated groups (e.g., fluoromethyl, fluorophenyl) enhance metabolic stability and bioavailability compared to non-fluorinated analogs . Bulky substituents (e.g., vinylbenzyloxy in ) may reduce solubility but improve target selectivity.
Synthetic Flexibility :
- Microwave-assisted methods () enable rapid synthesis of diverse analogs, while commercial availability () supports high-throughput screening.
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